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Compound of Interest

Compound Name: 5-FAM-GpYLPQTV-NH2

Cat. No.: B12381327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical

applications of the fluorescently labeled peptide, 5-FAM-GpYLPQTV-NH2. This peptide is a

valuable tool for researchers studying Signal Transducer and Activator of Transcription 3

(STAT3), a key protein involved in various cellular processes and a target for cancer therapy.

Commercial Availability
Several commercial suppliers offer 5-FAM-GpYLPQTV-NH2, either as a catalog item or

through custom peptide synthesis services. The following table summarizes the readily

available information from prominent suppliers.
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Supplier Product Name Purity CAS Number Notes

AbMole

BioScience

5-FAM-

GpYLPQTV-

NH2[1]

Not specified 769166-98-5[1]

Stated to be a

fluorescently

labeled peptide

with STAT3

inhibitory activity.

For research use

only.[1]

MedChemExpres

s

5-FAM-

GpYLPQTV-

NH2[2][3]

99.96%[3] Not specified

A fluorescently

labeled peptide

with STAT3

inhibitory activity,

suitable for

cancer research.

[2][3]

ProImmune
Custom

Synthesis[4]

>95% (as per

cited study)[4]
Not applicable

Mentioned as the

synthesizer of

the peptide for a

research study,

indicating custom

synthesis

capabilities.[4][5]

[6][7]

STAT3 Signaling Pathway and Inhibition by 5-FAM-
GpYLPQTV-NH2
The peptide 5-FAM-GpYLPQTV-NH2 acts as an inhibitor of STAT3. STAT3 is a transcription

factor that, when activated, plays a crucial role in cell proliferation, differentiation, and

apoptosis.[4] In many cancers, STAT3 is persistently activated, leading to uncontrolled cell

growth. The peptide GpYLPQTV-NH2 is derived from the IL-6 receptor (gp130) and binds with

high affinity to the SH2 domain of STAT3, preventing its dimerization and subsequent

downstream signaling. The 5-FAM label provides a fluorescent tag for detection in various

assays.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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